Cas no 2828433-23-2 (Gly-Arg-Gly-Asp-Ser trifluoroacetate)

• Product Name: Gly-Arg-Gly-Asp-Ser trifluoroacetate
• CAS No: 2828433-23-2
• MF: C₁₉H₃₁F₃N₈O₁₁
• MW: 604.491654634476
• CID: 5140330
• PubChem ID: 139035033
• Update Time: 2026-03-03

Gly-Arg-Gly-Asp-Ser trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2828433-23-2
• Gly-Arg-Gly-Asp-Ser TFA
• (3S)-3-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-4-oxobutanoic acid;2,2,2-trifluoroacetic acid
• Gly-Arg-Gly-Asp-Ser (TFA)
• CS-0102563
• G69777
• HY-P0295A
• Gly-Arg-Gly-Asp-Ser trifluoroacetate

• Inchi： 1S/C17H30N8O9.C2HF3O2/c18-5-11(27)23-8(2-1-3-21-17(19)20)14(31)22-6-12(28)24-9(4-13(29)30)15(32)25-10(7-26)16(33)34;3-2(4,5)1(6)7/h8-10,26H,1-7,18H2,(H,22,31)(H,23,27)(H,24,28)(H,25,32)(H,29,30)(H,33,34)(H4,19,20,21);(H,6,7)/t8-,9-,10-;/m0./s1
• InChI Key： ZLLSDISMWHMSOI-PUBMXKGKSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@@H](CC(=O)O)(NC(=O)CNC(=O)[C@@H](NC(=O)CN)CCCNC(N)=N)C(=O)N[C@@H](CO)C(=O)O

Computed Properties

• Exact Mass: 604.20643832g/mol
• Monoisotopic Mass: 604.20643832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 868
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 339Ų

Additional information on Gly-Arg-Gly-Asp-Ser trifluoroacetate

Gly-Arg-Gly-Asp-Ser Trifluoroacetate (CAS No. 2828433-23-2): A Comprehensive Overview

The compound Gly-Arg-Gly-Asp-Ser trifluoroacetate (also referred to as GAGAS TFA) is a peptide-based molecule that has garnered significant attention in the field of biopharmaceuticals and drug discovery. With its unique structure and potential applications, it serves as an important compound for researchers exploring peptide therapeutics and diagnostic agents.

Gly-Arg-Gly-Asp-Ser trifluoroacetate is a modified version of the naturally occurring peptide sequence Glycine-Alanine-Arginine-Glycine-Aspartic Acid-Serine. The inclusion of trifluoroacetic acid (TFA), a common counterion in peptide chemistry, enhances its solubility and stability in various biological environments. This makes it an attractive candidate for both in vitro and in vivo studies.

Recent research has highlighted the potential of peptide-based compounds like GAGAS TFA in targeting specific biological pathways. For instance, studies have demonstrated its ability to modulate matrix metalloproteinases (MMPs), which are implicated in various diseases such as cancer and inflammatory disorders. This modulation could potentially lead to therapeutic applications in these fields.

Moreover, the sequence of Gly-Arg-Gly-Asp-Ser is known for its role in mimicking certain bioactive peptides found in natural systems. These peptides are often involved in signaling pathways and tissue repair processes. The use of trifluoroacetate as a counterion further aids in stabilizing the peptide structure, making it resistant to enzymatic degradation and enhancing its bioavailability.

One of the most promising aspects of GAGAS TFA is its potential application in cancer therapy. Preclinical studies have shown that this compound can inhibit the growth of certain cancer cell lines by targeting key oncogenic pathways. Its ability to disrupt the epidermal growth factor receptor (EGFR) signaling has been particularly notable, suggesting a potential role in treating cancers that are resistant to conventional therapies.

Another area of interest is its application in neurodegenerative diseases. Research indicates that GAGAS TFA may have neuroprotective properties by reducing oxidative stress and inflammation in neural cells. These findings open up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound has shown efficacy in immune modulation, making it a potential candidate for immunotherapies. Its ability to regulate T-cell responses and B-cell activation suggests that it could be used in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.

Recent advancements in peptide drug delivery systems have also highlighted the importance of compounds like GAGAS TFA. The development of novel formulations, such as liposomal encapsulation and nanoparticle delivery, has improved its pharmacokinetics and targeting efficiency. These innovations are expected to enhance its therapeutic potential and reduce off-target effects.

Moreover, the use of GAGAS TFA in diagnostic applications is another area of exploration. Its ability to bind specifically to certain biomarkers makes it a valuable tool for early disease detection. For instance, studies have demonstrated its utility in identifying markers associated with cardiovascular diseases and infectious agents.

Despite its promising potential, the development of GAGAS TFA as a therapeutic agent faces several challenges. One major hurdle is optimizing its pharmacokinetics to ensure sustained drug levels in target tissues. Additionally, addressing issues related to immunogenicity and manufacturing scalability will be critical for its successful translation into clinical use.

Overall, the compound Gly-Arg-Gly-Asp-Ser trifluoroacetate (CAS No. 2828433-23-2) represents a significant advancement in the field of peptide-based therapies. Its unique structure and diverse biological activities make it a valuable candidate for addressing various diseases. As research continues to uncover new applications and refine its properties, GAGAS TFA is poised to play a pivotal role in the development of next-generation medicines.